2,4,4-Trimethylpentan-2-amine Hydrobromide
Overview
Description
2,4,4-Trimethylpentan-2-amine Hydrobromide is a chemical compound with the molecular formula C8H19N·HBr and a molecular weight of 210.16 . It appears as a white to almost white powder or crystal .
Molecular Structure Analysis
The molecular structure of 2,4,4-Trimethylpentan-2-amine Hydrobromide consists of 8 carbon atoms, 19 hydrogen atoms, 1 nitrogen atom, and 1 bromine atom .Physical And Chemical Properties Analysis
2,4,4-Trimethylpentan-2-amine Hydrobromide is a solid at 20°C and is hygroscopic . It is soluble in water .Scientific Research Applications
Application in Radiation Physics and Chemistry
2,2,4-Trimethylpentane, a hydrocarbon structurally related to 2,4,4-Trimethylpentan-2-amine Hydrobromide, has garnered attention in radiation physics and chemistry, particularly for its applications in medical imaging techniques. Studies have focused on positron scattering from 2,2,4-trimethylpentane, which could improve the accuracy of radiation detection devices and aid in assessing charged-particle-induced damage in biomolecular systems (Chiari et al., 2014).
Development of Fluorescent and Colorimetric Probes
Research has led to the synthesis of new fluorescent and colorimetric pH probes, such as BTABr, which incorporates a charged trimethyl amino group for high water solubility. This advancement allows for monitoring acidic and alkaline solutions, potentially serving as a real-time pH sensor for intracellular pH imaging (Diana et al., 2020).
Synthesis and Characterization of Amine-functionalized Materials
Amine-functionalized colloidal silica, utilizing amino groups and methyl groups, has been synthesized for various applications. This research explores convenient methods for synthesis and characterization of such materials, which are vital in several scientific fields (Soto-Cantu et al., 2012).
Exploration in Organic Chemistry
Organic chemistry research has examined compounds like trimethylsilyl cyanide in tandem insertion reactions, producing cyclopentylamines with various substituents. This research opens up new possibilities in synthetic organic chemistry (Probert et al., 1995).
Application in Chromatographic Analysis
Advances in chromatographic systems for analyzing amines and quaternary ammonium compounds, including those similar to 2,4,4-Trimethylpentan-2-amine Hydrobromide, have been studied. This research enhances the understanding of liquid chromatography and its applications in analytical chemistry (Wahlund & Sokolowski, 1978).
Studying Hydrophobic Interactions
Molecular dynamics simulations have been used to study the interactions of compounds like neopentane, which shares structural similarities with 2,4,4-Trimethylpentan-2-amine Hydrobromide. This research provides insights into hydrophobic interactions in aqueous solutions, relevant in biochemistry and molecular biology (Paul & Patey, 2007).
Safety and Hazards
properties
IUPAC Name |
2,4,4-trimethylpentan-2-amine;hydrobromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19N.BrH/c1-7(2,3)6-8(4,5)9;/h6,9H2,1-5H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GDLPVSVSDKCFKN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CC(C)(C)N.Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H20BrN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4,4-Trimethylpentan-2-amine Hydrobromide | |
CAS RN |
1093859-61-0 |
Source
|
| Record name | 2,4,4-Trimethylpentan-2-amine Hydrobromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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